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Get Quote

A Note on C.I. Direct Red 84 and its Analogs:

While the topic of interest is C.I. Direct Red 84, it is crucial to note that in the context of

material science—specifically for the analysis of biological materials—the closely related

compound C.I. Direct Red 80 (Sirius Red F3B) is predominantly used and extensively

documented.[1][2][3][4] Due to the overlapping applications and the wealth of available

protocols for C.I. Direct Red 80, this document will focus on the methodologies established for

Sirius Red, which are considered applicable to C.I. Direct Red 84 in the context of collagen

staining. Applications of C.I. Direct Red 84 outside of this specific biological application are not

well-documented in current scientific literature.

Application Notes
C.I. Direct Red 84 and its analog, C.I. Direct Red 80, are highly specific anionic dyes used for

the detection, visualization, and quantification of collagen in biological and engineered tissues.

[1][5][6] Their primary application in material science is in the field of biomaterials and soft

matter, where understanding the structure and quantity of collagen is critical for evaluating

tissue engineering scaffolds, studying fibrosis, and assessing the biocompatibility of implanted

materials.
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The staining method, famously known as the Picrosirius Red (PSR) stain, involves the use of

Sirius Red dissolved in a saturated aqueous solution of picric acid.[7][8][9] The elongated,

planar structure of the Sirius Red molecules allows them to align in parallel with the long axis of

collagen fibrils. This alignment dramatically enhances the natural birefringence of collagen

when viewed under polarized light.[10][11] This property is the foundation for the semi-

quantitative analysis of different collagen types, as the thickness and packing density of

collagen fibers influence the polarization colors.[10][12][13]

Key Applications:

Qualitative and Quantitative Assessment of Collagen: Used to stain collagen fibers in tissue

sections for visualization with bright-field and polarized light microscopy.[7][9][12]

Differentiation of Collagen Types: Under polarized light, thicker, more densely packed Type I

collagen fibers exhibit a yellow to orange birefringence, while thinner, less organized Type III

collagen (reticular fibers) appear green.[10][13]

Analysis of Biomaterials: To assess collagen deposition and organization in engineered

tissues and scaffolds.

Fibrosis Research: To quantify the extent of collagen deposition in fibrotic tissues.[6]

In Vitro Collagen Quantification: A microplate-based colorimetric assay allows for the

quantification of collagen produced by cells in culture.[14][15][16]

Quantitative Data
Table 1: Chemical Properties of C.I. Direct Red 84 and C.I. Direct Red 80
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Property C.I. Direct Red 84
C.I. Direct Red 80 (Sirius
Red F3B)

C.I. Number 35760 35780

CAS Number 6409-83-2 2610-10-8

Molecular Formula C₄₅H₂₈N₁₀Na₄O₁₃S₄ C₄₅H₂₆N₁₀Na₆O₂₁S₆

Molecular Weight 1136.99 g/mol 1373.07 g/mol

Synonyms
Sirius Brown 3RL, Sirius Supra

Brown 3R-LL

Sirius Red F3B, Picrosirius

Red, Direct Red F3

Structural Class Multi-azo Multi-azo

Absorbance Maximum Not specified in search results 528-529 nm in water[3]

Table 2: Interpretation of Picrosirius Red Staining with Polarized Light Microscopy

Observation (Polarized Light) Interpretation

Green Birefringence

Thin, loosely packed collagen fibers, typically

indicative of Type III collagen (reticular fibers).

[13]

Yellow-Orange Birefringence
Thick, densely packed collagen fibers, typically

indicative of Type I collagen.[13]

Red Birefringence
Very thick, highly packed Type I collagen fibers.

[7]

No Birefringence

Non-collagenous proteins or basement

membranes (Type IV collagen), which may stain

red under bright-field but do not exhibit

birefringence.[9]

Experimental Protocols
This protocol is adapted from established histological methods for the visualization of collagen

in tissue sections.[8][9][12]
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Materials:

Paraffin-embedded tissue sections (5 µm) on glass slides

Xylene

Ethanol (100%, 95%, 70%)

Distilled water

Weigert's hematoxylin (optional, for nuclear counterstaining)

Picro-Sirius Red Solution: 0.1% (w/v) Sirius Red F3B (C.I. 35782) in saturated aqueous

picric acid.

Acidified Water: 0.5% (v/v) glacial acetic acid in distilled water.

Resinous mounting medium

Procedure:

Deparaffinization and Rehydration: a. Immerse slides in two changes of xylene for 5 minutes

each. b. Rehydrate through graded ethanol solutions: two changes of 100% ethanol for 3

minutes each, 95% ethanol for 3 minutes, and 70% ethanol for 3 minutes. c. Rinse well in

running tap water, followed by a final rinse in distilled water.

Nuclear Staining (Optional): a. Stain nuclei with Weigert's hematoxylin for 8 minutes. b.

Wash in running tap water for 10 minutes to "blue" the nuclei.

Picrosirius Red Staining: a. Immerse slides in the Picro-Sirius Red solution for 60 minutes.

This ensures equilibrium staining.[8][9]

Washing: a. Wash the slides in two changes of acidified water for a brief period to remove

excess stain.[9]

Dehydration and Mounting: a. Dehydrate the sections rapidly through three changes of 100%

ethanol. b. Clear in two changes of xylene for 5 minutes each. c. Mount with a resinous

mounting medium.
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Expected Results:

Bright-Field Microscopy: Collagen will appear red, muscle and cytoplasm yellow, and nuclei

(if stained) will be black/blue.[9]

Polarized Light Microscopy: Collagen fibers will exhibit birefringence as described in Table 2.

This protocol is for the colorimetric quantification of collagen produced by adherent cells in a

96-well plate format.[14][15][16]

Materials:

Adherent cell culture in a 96-well plate

Phosphate-Buffered Saline (PBS)

Fixative Solution (Kahle's fixative): 26% ethanol, 3.7% formaldehyde, and 2% glacial acetic

acid in distilled water.[14]

Staining Solution: 0.1% (w/v) Sirius Red in 1% acetic acid.[14]

Washing Solution: 0.1 M HCl

Elution Buffer: 0.1 M NaOH

Microplate reader

Procedure:

Cell Culture and Preparation: a. Culture cells to near confluence in a 96-well plate. It is

recommended to use a serum-free medium for the final 24 hours to reduce background

signal.[16] b. Carefully remove the culture medium. c. Wash the cell layers twice with PBS.

Fixation: a. Add 50 µL of Kahle's fixative solution to each well and incubate for 15 minutes at

room temperature.[14] b. Wash once with PBS.

Staining: a. Add 50 µL of the 0.1% Sirius Red staining solution to each well. b. Incubate for 1

hour at room temperature.[14]
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Washing: a. Aspirate the staining solution. b. Wash the wells thoroughly with 400 µL of 0.1 M

HCl to remove unbound dye.

Elution: a. Add a defined volume (e.g., 100 µL) of 0.1 M NaOH to each well to elute the

bound dye. b. Pipette up and down to ensure complete elution.

Measurement: a. Transfer the eluate to a new flat-bottom 96-well plate. b. Read the

absorbance at 530 nm (acceptable range 510-550 nm) using a microplate reader.[17] c.

Quantify the amount of collagen by comparing the absorbance to a standard curve prepared

with known concentrations of purified collagen.

Visualizations
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Caption: Workflow for Collagen Analysis using Picrosirius Red Staining.
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Caption: Principle of Birefringence in Picrosirius Red Stained Collagen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Method for Picrosirius Red-Polarization Detection of Collagen Fibers in Tissue Sections -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. magnacol.co.uk [magnacol.co.uk]

3. Certification procedures for sirius red F3B (CI 35780, Direct red 80) - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. worlddyevariety.com [worlddyevariety.com]

5. benchchem.com [benchchem.com]

6. youtube.com [youtube.com]

7. Picrosirius red staining protocol: A key method for collagen detection | Abcam
[abcam.com]

8. med.emory.edu [med.emory.edu]

9. Sirius Red Staining Protocol for Collagen - IHC WORLD [ihcworld.com]

10. scielo.br [scielo.br]

11. researchgate.net [researchgate.net]

12. stainsfile.com [stainsfile.com]

13. cancerdiagnostics.com [cancerdiagnostics.com]

14. Optimization of Sirius Red-Based Microplate Assay to Investigate Collagen Production In
Vitro - PMC [pmc.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

16. Optimization of Sirius Red-Based Microplate Assay to Investigate Collagen Production In
Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

17. chondrex.com [chondrex.com]

To cite this document: BenchChem. [Application Notes and Protocols: C.I. Direct Red 84 in
Material Science Research]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12361885?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/28836216/
https://pubmed.ncbi.nlm.nih.gov/28836216/
https://www.magnacol.co.uk/stains/SiriusRedF3B5gCI35780.html
https://pubmed.ncbi.nlm.nih.gov/21417582/
https://pubmed.ncbi.nlm.nih.gov/21417582/
http://www.worlddyevariety.com/direct-dyes/direct-red-80.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Quantification_of_Collagen_using_Sirius_Red_and_Fast_Green_Staining.pdf
https://www.youtube.com/watch?v=P8yhVU0rjeg
https://www.abcam.com/en-us/knowledge-center/cell-biology/picrosirius-red-staining-protocol-a-key-method-for-collagen-detection
https://www.abcam.com/en-us/knowledge-center/cell-biology/picrosirius-red-staining-protocol-a-key-method-for-collagen-detection
https://med.emory.edu/departments/medicine/divisions/cardiology/research/labs/microscopy-in-medicine/_documents/sirius-red-collagen-staining-protocol.pdf
https://ihcworld.com/2024/01/26/sirius-red-staining-protocol-for-collagen/
https://www.scielo.br/j/abd/a/4kctHWDP49fh6r8LpLv36ZN/?lang=en
https://www.researchgate.net/publication/319248308_Method_for_Picrosirius_Red-Polarization_Detection_of_Collagen_Fibers_in_Tissue_Sections
https://www.stainsfile.com/protocols/puchtlers-picro-sirius-red-for-collagen/
https://www.cancerdiagnostics.com/site/attachments/IFU/Picro-Sirius%20Red%20SK%20VO%20(For%20Collagen)%20IFU.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10744033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10744033/
https://www.researchgate.net/publication/376500890_Optimization_of_Sirius_Red-Based_Microplate_Assay_to_Investigate_Collagen_Production_In_Vitro
https://pubmed.ncbi.nlm.nih.gov/38139263/
https://pubmed.ncbi.nlm.nih.gov/38139263/
https://www.chondrex.com/documents/9062P-Sirius-Red-Plate-Kit.pdf
https://www.benchchem.com/product/b12361885/docs#application-notes-and-protocols-c-i-direct-red-84-in-material-science-research
https://www.benchchem.com/product/b12361885/docs#application-notes-and-protocols-c-i-direct-red-84-in-material-science-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12361885/docs#application-notes-and-protocols-c-i-
direct-red-84-in-material-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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